Cas no 2171889-90-8 (2-(1-Hydroxy-3,3-dimethylcyclobutyl)-2-methylpropanoic acid)

• Product Name: 2-(1-Hydroxy-3,3-dimethylcyclobutyl)-2-methylpropanoic acid
• CAS No: 2171889-90-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5566766
• PubChem ID: 165593869
• Update Time: 2023-07-11

2-(1-Hydroxy-3,3-dimethylcyclobutyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxy-3,3-dimethylcyclobutyl)-2-methylpropanoic acid
• 2171889-90-8
• EN300-1630104
• 2-(1-Hydroxy-3,3-dimethylcyclobutyl)-2-methylpropanoic acid

• Inchi： 1S/C10H18O3/c1-8(2)5-10(13,6-8)9(3,4)7(11)12/h13H,5-6H2,1-4H3,(H,11,12)
• InChI Key： WAZQGNAVNIQKAW-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)(C)C)CC(C)(C)C1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų